3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine

• Molecular Formula: C9H6BrFN2O
• Molecular Weight: 257.06 g/mol
• IUPAC Name: 3-(2-bromo-6-fluorophenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H6BrFN2O/c10-5-2-1-3-6(11)9(5)7-4-8(12)14-13-7/h1-4H,12H2
• InChI Key: ATCHWJRGRWCBRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)C2=NOC(=C2)N)F

Description

3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine (molecular formula: C₉H₆BrFN₂O, molecular weight: 257.06 g/mol) is a halogenated aromatic heterocyclic compound. Its structure consists of an oxazole core substituted at the 3-position with a 2-bromo-6-fluorophenyl group and at the 5-position with an amine group. The bromine and fluorine substituents on the phenyl ring confer unique electronic and steric properties, making this compound of interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine typically involves the reaction of 2-bromo-6-fluoroaniline with glyoxal in the presence of a base. The reaction proceeds through the formation of an intermediate Schiff base, which then undergoes cyclization to form the oxazole ring. The reaction conditions usually involve heating the reaction mixture to a temperature of around 100°C for several hours .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product can be achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom on the phenyl ring can be substituted with other nucleophiles such as amines or thiols.

Oxidation Reactions: The oxazole ring can be oxidized to form oxazole N-oxides.

Reduction Reactions: The compound can be reduced to form the corresponding amine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH) and various nucleophiles. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) at room temperature.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used in anhydrous solvents.

Major Products Formed

Substitution Reactions: Products include various substituted oxazole derivatives.

Oxidation Reactions: Products include oxazole N-oxides.

Reduction Reactions: Products include amine derivatives.

Scientific Research Applications

3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to the modulation of their activity. The presence of the bromine and fluorine atoms can enhance the compound’s binding affinity and selectivity towards its targets. The exact pathways involved may vary depending on the specific application and target.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key structural and physicochemical features of 3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine with its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference IDs
3-(2-Bromo-6-fluorophenyl)-1,2-oxazol-5-amine	2-Br, 6-F on phenyl	C₉H₆BrFN₂O	257.06	Bromo-fluoro synergy; moderate lipophilicity
3-(4-Bromo-3-fluorophenyl)-1,2-oxazol-5-amine	4-Br, 3-F on phenyl	C₉H₆BrFN₂O	257.06	Positional isomer; altered electronic effects
3-(2-Bromophenyl)-1,2-oxazol-5-amine	2-Br on phenyl	C₉H₇BrN₂O	239.07	No fluorine; higher lipophilicity (logP ~2.8)
3-(2,4-Difluorophenyl)-1,2-oxazol-5-amine	2-F, 4-F on phenyl	C₉H₆F₂N₂O	196.15	Enhanced metabolic stability; lower molecular weight
3-(6-Bromopyridin-2-yl)-1,2-oxazol-5-amine	Pyridinyl with Br	C₈H₆BrN₃O	240.06	Nitrogen in aromatic ring; improved solubility
3-(Thiophen-3-yl)-1,2-oxazol-5-amine	Thiophene ring	C₇H₆N₂OS	166.20	Sulfur-containing; higher π-electron density

Key Observations:

• Halogen Effects : Bromine increases molecular weight and lipophilicity, while fluorine enhances metabolic stability and electronic modulation .